Cas no 2306269-12-3 (1-oxaspiro[3.3]heptan-3-ol)

• Product Name: 1-oxaspiro[3.3]heptan-3-ol
• CAS No: 2306269-12-3
• MF: C₆H₁₀O₂
• MW: 114.14
• MDL: MFCD31925534
• CID: 5096029
• PubChem ID: 155387567
• Update Time: 2026-03-02

1-oxaspiro[3.3]heptan-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[3.3]heptan-3-ol
• SY321974
• 2306269-12-3
• D96667
• MFCD31925534
• PB42232
• PS-16666
• 1-oxaspiro[3.3]heptan-3-ol

• MDL： MFCD31925534
• Inchi： 1S/C6H10O2/c7-5-4-8-6(5)2-1-3-6/h5,7H,1-4H2
• InChI Key： ZQGPOHPBCLXCBP-UHFFFAOYSA-N
• SMILES： O1C2(CCC2)C(O)C1

Computed Properties

• Exact Mass: 114.068079557g/mol
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on 1-oxaspiro[3.3]heptan-3-ol

Exploring the Unique Properties and Applications of 1-oxaspiro[3.3]heptan-3-ol (CAS No. 2306269-12-3)

In the ever-evolving field of organic chemistry, 1-oxaspiro[3.3]heptan-3-ol (CAS No. 2306269-12-3) has emerged as a compound of significant interest due to its distinctive spirocyclic structure and versatile applications. This molecule, characterized by its oxygen-containing heterocycle, is gaining attention in pharmaceutical research, material science, and synthetic chemistry. Its unique molecular framework makes it a valuable building block for designing novel compounds with enhanced properties.

The spirocyclic motif of 1-oxaspiro[3.3]heptan-3-ol is particularly noteworthy. Spiro compounds, which feature two rings sharing a single atom, are known for their three-dimensional rigidity and structural diversity. These attributes make them ideal candidates for drug discovery, where molecular stability and bioavailability are critical. Researchers are increasingly exploring 1-oxaspiro[3.3]heptan-3-ol as a precursor for bioactive molecules, leveraging its ability to impart conformational constraints to potential therapeutics.

One of the most exciting applications of 1-oxaspiro[3.3]heptan-3-ol lies in its potential role in green chemistry. As the scientific community shifts toward sustainable practices, this compound’s efficient synthesis and low environmental impact are being highlighted. Recent studies have demonstrated its utility in catalysis and renewable material development, aligning with global trends toward eco-friendly innovation. Its oxygen-rich structure also opens doors for biodegradable polymer research, a hot topic in materials science.

From a synthetic chemistry perspective, 1-oxaspiro[3.3]heptan-3-ol offers a fascinating case study in ring-forming reactions. The compound’s spirocyclic core can be accessed through innovative cyclization techniques, which are often the focus of academic and industrial research. Chemists are particularly interested in optimizing its production via atom-economical methods, reducing waste and improving yield—a priority in modern process chemistry.

The pharmaceutical industry is another area where 1-oxaspiro[3.3]heptan-3-ol is making waves. Its structural complexity and functional group versatility make it a promising scaffold for drug design. For instance, derivatives of this compound are being investigated for their potential in central nervous system (CNS) therapeutics, a field that demands molecules with precise steric control and blood-brain barrier permeability. The rise of neurodegenerative disease research has further amplified interest in such spirocyclic frameworks.

In the realm of material science, 1-oxaspiro[3.3]heptan-3-ol is being explored for its role in advanced polymer systems. Its rigid backbone can enhance the mechanical properties of polymers, making them suitable for high-performance applications. Additionally, its oxygen atom contributes to polar interactions, which are valuable in designing adhesives and coatings. These developments are particularly relevant to industries seeking lightweight and durable materials.

As research into 1-oxaspiro[3.3]heptan-3-ol continues, its commercial availability and scalable synthesis remain key discussion points. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the growing demand from R&D laboratories and industrial partners. The compound’s CAS No. 2306269-12-3 serves as a critical identifier, ensuring precise communication across the scientific and commercial communities.

Looking ahead, 1-oxaspiro[3.3]heptan-3-ol is poised to play a pivotal role in multiple disciplines. Its unique chemical properties, combined with the broader trends in sustainable chemistry and drug discovery, underscore its potential as a high-value intermediate. For researchers and industry professionals alike, staying informed about this compound’s latest developments is essential for leveraging its full capabilities.